BENGHE Foundational & Exploratory

Check Availability & Pricing

Geochemical Genesis of Burkeite: A Technical
Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Sodium carbonate sulfate
CAS No.: 69011-11-6
Cat. No.: B1625722
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Burkeite (Nas(CO3)(S0Oa4)2) is a double salt of sodium carbonate and sodium sulfate, primarily
found in evaporite deposits, alkaline lakes, and as a scaling agent in industrial processes.[1] Its
formation is a complex interplay of temperature, pressure, and the concentrations of carbonate
and sulfate ions in aqueous solutions. Understanding the geochemical pathways of Burkeite
precipitation is crucial for various fields, including economic geology, industrial chemistry, and
potentially for understanding biomineralization processes. This technical guide provides an in-
depth analysis of the geochemical formation of Burkeite, detailing the physicochemical
conditions, thermodynamic principles, and experimental methodologies for its synthesis.

Geochemical Formation Environments

Burkeite precipitation is characteristic of highly saline and alkaline environments where brines
become concentrated through evaporation.
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Evaporite Deposits

The primary natural occurrences of Burkeite are in continental evaporite deposits formed in
closed lake basins.[1] A notable example is Searles Lake in California, USA, where Burkeite is
a significant component of the saline mineral assemblages.[1] The formation sequence in such
environments is often characterized by the initial precipitation of other salts like trona
(Na3(COs)(HCOs)-2H20) followed by Burkeite and then halite (NaCl) as the brine concentrates.
[2] Studies of Searles Lake evaporite sequences suggest that Burkeite precipitation occurs
within a temperature range of 20-29 °C.[2] The partial pressure of CO2 (pCOz2) in the lake
water also plays a role, with values consistent with atmospheric levels of ~190-270 ppmv being
conducive to Burkeite formation.[2]

Geothermal Systems

Burkeite has also been identified in the scaling on pipelines of geothermal water systems. For
instance, in Vranjska Banja, Serbia, geothermal waters with temperatures between 103 and
105 °C have been found to deposit scale containing a significant proportion of Burkeite.[3] This
indicates that Burkeite can form at elevated temperatures in sodium, carbonate, and sulfate-
rich geothermal fluids.

Industrial Processes

The formation of Burkeite is a significant concern in various industrial processes involving the
evaporation of alkaline solutions. In the kraft pulping process, for example, Burkeite is a major
component of the scale that forms in black liquor evaporators, reducing heat transfer efficiency.
[3] In these settings, Burkeite can form at temperatures ranging from 100 to 150 °C from
concentrated solutions of sodium carbonate and sodium sulfate.[3]

Physicochemical Principles of Burkeite Formation

The formation of Burkeite is governed by the principles of chemical equilibrium and solubility in
the Na=2S04-Na2C0Os3-H:20 system. The phase diagram for this ternary system is fundamental to
understanding the conditions under which Burkeite will precipitate.

The Na2S04-Na2C03-H20 System
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The solubility of sodium sulfate and sodium carbonate in water is temperature-dependent. As a
brine containing these salts evaporates, the concentrations of Na*, SO42-, and CO32~ ions
increase. When the ion activity product exceeds the solubility product for Burkeite, it will begin
to precipitate. The phase diagram for this system delineates the crystallization fields for
different solid phases, including sodium sulfate decahydrate (mirabilite), sodium carbonate
decahydrate (natron), anhydrous sodium sulfate (thenardite), sodium carbonate monohydrate,
and Burkeite.

The formation of Burkeite is favored at elevated temperatures. At lower temperatures, hydrated
salts of sodium carbonate and sodium sulfate tend to crystallize separately. As the temperature
increases, the stability field of Burkeite expands. For instance, studies have shown that
Burkeite readily forms at temperatures above 100 °C.[3]

Data Presentation

Quantitative Geochemical Conditions for Burkeite
Formation

Industrial
Evaporite Deposits  Geothermal Processes (Black
Parameter .
(Searles Lake) Systems Liquor
Evaporators)
Temperature 20 — 29 °C[2] 103 - 105 °C[3] 100 - 150 °C[3]
pH Alkaline Moderately Alkaline[3]  Highly Alkaline
> 700-800 ppm ]
pCO2 ~190 — 270 ppmv][2] Variable
(anomalous)[2]
) ) Dicarbonate, Sodium
) ) Trona, Halite, Borax, Trona, Halite, .
Associated Minerals ) ) Carbonate, Sodium
Hanksite[4] Calcite[3]

Sulfate[3]

Chemical Composition of Burkeite
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Component Weight %
Naz0 47.67

CO2 11.28

SOs 41.05

Total 100.00

Source: Handbook of Mineralogy[4]

Experimental Protocols
Laboratory Synthesis of Burkeite via Isothermal
Evaporation

This protocol describes a general method for the synthesis of Burkeite based on the principles
of isothermal evaporation of a sodium carbonate and sodium sulfate solution. The precise
concentrations and temperature can be adjusted based on the phase diagram of the Naz2SOa-
Na2CO0s-Hz20 system to target the Burkeite crystallization field.

Materials:

Sodium Carbonate (NazCOs), anhydrous

e Sodium Sulfate (NazS0Oa4), anhydrous

e Deionized water

o Beaker

e Hot plate with magnetic stirrer

e Thermometer

e Buchner funnel and filter paper

» Drying oven
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Procedure:

e Solution Preparation: Prepare a saturated aqueous solution of sodium carbonate and sodium
sulfate. The molar ratio of Na2SOa4 to Na2COs should be approximately 2:1 to favor the
stoichiometric formation of Burkeite (2Na2S04-Na2COs). For example, dissolve appropriate
amounts of anhydrous NazCOs and Na=SOa in deionized water with gentle heating and
stirring until the salts are fully dissolved.

 |sothermal Evaporation: Place the beaker containing the solution on a hot plate and maintain
a constant temperature within the Burkeite stability field (e.g., 80-90 °C). This temperature is
below the boiling point to allow for slow evaporation and crystal growth.

o Crystallization: As the water evaporates, the solution will become supersaturated, and
crystals of Burkeite will begin to precipitate. Continue the evaporation process until a
significant amount of crystalline material has formed.

« |solation and Washing: Once a sufficient quantity of crystals has formed, turn off the heat and
allow the solution to cool to room temperature. Isolate the crystals by vacuum filtration using
a Buchner funnel. Wash the crystals with a small amount of cold deionized water to remove
any remaining soluble impurities.

e Drying: Dry the collected Burkeite crystals in a drying oven at a moderate temperature (e.g.,
110 °C) to remove any residual moisture.

o Characterization: The resulting crystalline powder can be characterized using techniques
such as X-ray diffraction (XRD) to confirm the Burkeite phase, and scanning electron
microscopy (SEM) to observe the crystal morphology.

Mandatory Visualization
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Caption: Geochemical pathway for the formation of Burkeite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.ins-europa.org/mineralia/php-scripts/Alphabetical/Fitxes/FitxaFrame.php?Id=2020&Mineral=Burkeite
https://www.researchgate.net/publication/256906409_Reactions_of_solid_CaSO4_and_Na2CO3_and_formation_of_sodium_carbonate_sulfate_double_salts
https://www.researchgate.net/publication/231635073_Structure_of_Burkeite_and_a_New_Crystalline_Species_Obtained_from_Solutions_of_Sodium_Carbonate_and_Sodium_Sulfate
https://www.handbookofmineralogy.org/pdfs/burkeite.pdf
https://www.benchchem.com/product/b1625722/docs#geochemical-genesis-of-burkeite-a-technical-guide
https://www.benchchem.com/product/b1625722/docs#geochemical-genesis-of-burkeite-a-technical-guide
https://www.benchchem.com/product/b1625722/docs#geochemical-genesis-of-burkeite-a-technical-guide
https://www.benchchem.com/product/b1625722/docs#geochemical-genesis-of-burkeite-a-technical-guide
https://www.benchchem.com/product/b1625722?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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